Cas no 61786-00-3 (2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester)

• Product Name: 2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester
• CAS No: 61786-00-3
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD00142031
• CID: 955113
• PubChem ID: 2799493
• Update Time: 2025-04-19

2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chlorophenyl)thiazole-4-carboxylate
• 2-(4-Chloro-phenyl)-thiazole-4-carboxylic acid ethyl ester
• ETHYL 2-(4-CHLOROPHENYL)-1,3-THIAZOLE-4-CARBOXYLATE
• 61786-00-3
• AB03811
• 2-(4-chlorophenyl)thiazole-4-carboxylic acid ethyl ester
• SR-01000639501-1
• HMS1364O20
• MFCD00142031
• CCG-50097
• DB-073010
• 12F-323S
• Bionet2_000328
• SY064934
• XNLWONXVKLZJMC-UHFFFAOYSA-N
• AKOS005069595
• Ethyl2-(4-chlorophenyl)thiazole-4-carboxylate
• A833417
• DTXSID20384076
• SCHEMBL8345149
• CS-0213441
• 2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester

• MDL： MFCD00142031
• Inchi： 1S/C12H10ClNO2S/c1-2-16-12(15)10-7-17-11(14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
• InChI Key： XNLWONXVKLZJMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C(=O)OCC)=CS1

Computed Properties

• Exact Mass: 267.01200
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 99-101°
• Boiling Point: 389.2±48.0 °C at 760 mmHg
• Flash Point: 189.2±29.6 °C
• PSA: 67.43000
• LogP: 3.64020
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Chlorophenyl)thiazole-4-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives